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molecular formula C14H14N2O2 B1228821 N-Nicotinoyl tyramine CAS No. 55458-76-9

N-Nicotinoyl tyramine

Cat. No. B1228821
CAS RN: 55458-76-9
M. Wt: 242.27 g/mol
InChI Key: VSEZXJMDHJEHMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05525727

Procedure details

To an ice cold suspension of 3.69 g (0.03 mol) nicotinic acid in a solution of 5.2 g (0.03 mol) tyramine hydrochloride in 100 ml of pyridine, 6.18 g (0.03 mol) of dicyclohexylcarbodiimide (DCC) were gradually added while stirring. Stirring was continued at room temperature for 24 hrs and the formed dicyclohexylurea was removed by filtration. The pyridine was removed by distillation in vacuo and the residue was triturated with cold water, filtered and crystallized from 50% aqueous methanol. Yield, 6.25 g (86%), m.p. 179°-181° C. PMR (DMSO-d6 /D2O) δ 9.0-8.66 (m, 2H, C2 and C6 pyridine protons), 8.33-8.10 (m, 1H, C4 pyridine proton), 7.66-7.46 (m, 1H, C5 pyridine proton), 7.23-6.70 (m, rH, C6H4), 3.56 (t, 2H, ##STR1451## 2.90 (t, 2H, CH2). Anal. (C14H14N2O2) C, H, N.
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
nicotinic acid
Quantity
3.69 g
Type
reactant
Reaction Step Four
Name
tyramine hydrochloride
Quantity
5.2 g
Type
reactant
Reaction Step Four
Name
dicyclohexylcarbodiimide
Quantity
6.18 g
Type
reactant
Reaction Step Four
Name
pyridine
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
DMSO-d6 D2O
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
C2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
C6
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
C4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
C5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
Name
N-Nicotinoyltyramine

Identifiers

REACTION_CXSMILES
[C:1]([OH:9])(=O)[C:2]1[CH:7]=[CH:6][CH:5]=[N:4][CH:3]=1.Cl.[NH2:11][CH2:12][CH2:13][C:14]1[CH:19]=[CH:18][C:17]([OH:20])=[CH:16][CH:15]=1.C1(N=C=NC2CCCCC2)CCCCC1.[2H]C(S(C([2H])([2H])[2H])=O)([2H])[2H].[2H]O[2H]>N1C=CC=CC=1>[C:1]([NH:11][CH2:12][CH2:13][C:14]1[CH:19]=[CH:18][C:17]([OH:20])=[CH:16][CH:15]=1)(=[O:9])[C:2]1[CH:7]=[CH:6][CH:5]=[N:4][CH:3]=1 |f:1.2,4.5|

Inputs

Step One
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Smiles
N1=CC=CC=C1
Step Two
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Smiles
N1=CC=CC=C1
Step Three
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Smiles
N1=CC=CC=C1
Step Four
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
nicotinic acid
Quantity
3.69 g
Type
reactant
Smiles
C(C1=CN=CC=C1)(=O)O
Name
tyramine hydrochloride
Quantity
5.2 g
Type
reactant
Smiles
Cl.NCCC1=CC=C(C=C1)O
Name
dicyclohexylcarbodiimide
Quantity
6.18 g
Type
reactant
Smiles
C1(CCCCC1)N=C=NC1CCCCC1
Name
pyridine
Quantity
100 mL
Type
solvent
Smiles
N1=CC=CC=C1
Step Five
Name
DMSO-d6 D2O
Quantity
0 (± 1) mol
Type
reactant
Smiles
[2H]C([2H])([2H])S(=O)C([2H])([2H])[2H].[2H]O[2H]
Step Six
[Compound]
Name
C2
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Seven
[Compound]
Name
C6
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Eight
[Compound]
Name
C4
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Nine
[Compound]
Name
C5
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Stirring
Type
CUSTOM
Details
while stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were gradually added
STIRRING
Type
STIRRING
Details
Stirring
CUSTOM
Type
CUSTOM
Details
the formed dicyclohexylurea was removed by filtration
CUSTOM
Type
CUSTOM
Details
The pyridine was removed by distillation in vacuo
CUSTOM
Type
CUSTOM
Details
the residue was triturated with cold water
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
crystallized from 50% aqueous methanol
CUSTOM
Type
CUSTOM
Details
Yield

Outcomes

Product
Details
Reaction Time
 24 h
Name
N-Nicotinoyltyramine
Type
Smiles
C(C1=CN=CC=C1)(=O)NCCC1=CC=C(C=C1)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.